Cas no 380189-92-4 (4-(2,4-difluorophenyl)-5-phenyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-(2,4-difluorophenyl)-5-phenyl-4H-1,2,4-triazole-3-thiol
• CAS No: 380189-92-4
• MF: C₁₄H₉F₂N₃S
• MW: 289.303168058395
• MDL: MFCD02720698
• CID: 3084230
• PubChem ID: 938217
• Update Time: 2025-06-14

4-(2,4-difluorophenyl)-5-phenyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-Difluoro-phenyl)-5-phenyl-4H-[1,2,4]triazole-3-thiol
• 4-(2,4-difluorophenyl)-5-phenyl-4H-1,2,4-triazole-3-thiol
• CS-0219100
• AKOS000115864
• 4-(2,4-difluorophenyl)-3-phenyl-1H-1,2,4-triazole-5-thione
• 380189-92-4
• EN300-03055
• Z56813488

• MDL： MFCD02720698
• Inchi： 1S/C14H9F2N3S/c15-10-6-7-12(11(16)8-10)19-13(17-18-14(19)20)9-4-2-1-3-5-9/h1-8H,(H,18,20)
• InChI Key： UBOFHAZPQUZTNM-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=CC=CC=2)N1C1C=CC(=CC=1F)F

Computed Properties

• Exact Mass: 289.04852480Da
• Monoisotopic Mass: 289.04852480Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 59.7Ų

Additional information on 4-(2,4-difluorophenyl)-5-phenyl-4H-1,2,4-triazole-3-thiol

Comprehensive Overview of 4-(2,4-difluorophenyl)-5-phenyl-4H-1,2,4-triazole-3-thiol (CAS No. 380189-92-4)

4-(2,4-difluorophenyl)-5-phenyl-4H-1,2,4-triazole-3-thiol (CAS No. 380189-92-4) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound belongs to the 1,2,4-triazole family, a class of nitrogen-containing heterocycles known for their broad-spectrum biological activities. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of antimicrobial, antifungal, and anti-inflammatory agents. The presence of difluorophenyl and thiol groups enhances its reactivity and binding affinity, making it a promising candidate for targeted therapies.

In recent years, the demand for triazole derivatives has surged, driven by their versatility in medicinal chemistry. 4-(2,4-difluorophenyl)-5-phenyl-4H-1,2,4-triazole-3-thiol stands out due to its balanced lipophilicity and electronic properties, which are critical for optimizing pharmacokinetic profiles. A growing body of literature highlights its role in inhibiting enzymes like cytochrome P450, a hot topic in drug metabolism studies. Additionally, its fluorine-substituted aromatic ring contributes to improved metabolic stability, a feature highly sought after in modern drug design.

The synthesis of CAS No. 380189-92-4 typically involves multi-step reactions, including cyclization and functional group modifications. Recent advancements in green chemistry have spurred interest in eco-friendly synthetic routes, aligning with the global push for sustainable practices. Researchers are also investigating its potential as a crop protection agent, given the rising need for novel agrochemicals to address pesticide resistance. This dual applicability in pharmaceuticals and agriculture underscores its industrial relevance.

From an analytical perspective, 4-(2,4-difluorophenyl)-5-phenyl-4H-1,2,4-triazole-3-thiol is characterized using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its purity and structural integrity, which are paramount for regulatory compliance. The compound’s thiol group also allows for facile derivatization, enabling the creation of libraries for high-throughput screening—a strategy widely adopted in combinatorial chemistry.

As the scientific community delves deeper into structure-activity relationships (SAR), CAS No. 380189-92-4 serves as a valuable scaffold for designing next-generation therapeutics. Its compatibility with bioisosteric replacements and molecular hybridization techniques further expands its utility. With ongoing studies exploring its mechanistic pathways, this compound is poised to play a pivotal role in addressing unmet medical needs, particularly in infectious diseases and chronic inflammation.

In conclusion, 4-(2,4-difluorophenyl)-5-phenyl-4H-1,2,4-triazole-3-thiol represents a convergence of innovation and practicality in chemical research. Its multifaceted applications, coupled with its adaptability to cutting-edge methodologies, position it as a compound of enduring significance. As industries and academia continue to collaborate, the full potential of this molecule is yet to be unlocked, promising exciting developments in the years to come.